1-(diphenylmethyl)-3-{[5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}urea

• IUPAC Name: 1-benzhydryl-3-[[5-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]urea
• InChI: InChI=1S/C24H23N5O/c1-29-17-22(16-27-29)21-12-18(13-25-15-21)14-26-24(30)28-23(19-8-4-2-5-9-19)20-10-6-3-7-11-20/h2-13,15-17,23H,14H2,1H3,(H2,26,28,30)
• InChI Key: QVFRHVXUQXHGBF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=CN=CC(=C2)CNC(=O)NC(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H23N5O
• Molecular Weight: 397.5 g/mol

Description

1-(diphenylmethyl)-3-{[5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}urea, also known as DPMP, is a synthetic organic compound that has been widely studied for its potential applications in scientific research. DPMP is a pyrazole-based heterocyclic compound that is composed of a pyridine and a pyrazole ring connected by a urea bond. It has been found to possess a variety of pharmacological activities, including anti-inflammatory, anticonvulsant, and anti-cancer properties.

Scientific Research Applications

1-(diphenylmethyl)-3-{[5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}urea has been found to have a wide range of applications in scientific research. It has been used in studies of drug metabolism, the synthesis of new drugs, and the development of new drug delivery systems. It has also been used in studies of the structure and function of proteins, as well as in studies of the mechanism of action of drugs and other compounds. Additionally, 1-(diphenylmethyl)-3-{[5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}urea has been used as a model compound in studies of molecular recognition and molecular interactions.

Mechanism of Action

The mechanism of action of 1-(diphenylmethyl)-3-{[5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}urea is not yet fully understood. However, it is believed that the compound binds to certain cellular proteins, which then activates signaling pathways that lead to the desired pharmacological effects. Additionally, it is thought that 1-(diphenylmethyl)-3-{[5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}urea may interact with certain enzymes in the body, leading to the production of active metabolites that can cause the desired effects.
Biochemical and Physiological Effects
1-(diphenylmethyl)-3-{[5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}urea has been found to possess a variety of biochemical and physiological effects. It has been found to possess anti-inflammatory, anticonvulsant, and anti-cancer properties. Additionally, it has been found to possess neuroprotective, antioxidant, and anti-apoptotic effects.

Advantages and Limitations for Lab Experiments

The use of 1-(diphenylmethyl)-3-{[5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}urea in laboratory experiments has several advantages. It is a relatively simple compound to synthesize and is relatively stable in solution. Additionally, it has been found to have a wide range of pharmacological activities, making it a useful tool for studying the effects of drugs and other compounds.
However, there are also some limitations to consider when using 1-(diphenylmethyl)-3-{[5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}urea in laboratory experiments. The compound is relatively insoluble in water, making it difficult to work with in aqueous solutions. Additionally, its mechanism of action is not yet fully understood, making it difficult to predict the effects of the compound in certain situations.

Future Directions

The potential applications of 1-(diphenylmethyl)-3-{[5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}urea are far-reaching and there are many future directions that could be explored. These include further research into the mechanism of action of the compound, as well as its potential uses in drug delivery systems and the development of new drugs. Additionally, further research could be conducted into the biochemical and physiological effects of 1-(diphenylmethyl)-3-{[5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}urea, as well as its potential uses in the treatment of various diseases. Finally, further research into the synthesis of 1-(diphenylmethyl)-3-{[5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}urea could lead to the development of more efficient and cost-effective methods for its production.

Synthesis Methods

The synthesis of 1-(diphenylmethyl)-3-{[5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}urea involves the reaction of a 1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl)urea with an aqueous solution of diphenylmethyl chloride. The reaction is carried out at room temperature and yields a white solid. The solid is then purified by recrystallization from ethanol and further purified by column chromatography.